Cas no 1805227-49-9 (5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805227-49-9
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4811701
• Update Time: 2025-06-10

5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c8-7(9)6-5(15(11,13)14)1-4(2-10)3-12-6/h1,3,7H,2,10H2,(H2,11,13,14)
• InChI Key： QQRHQENMABAWQJ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CN=C1C(F)F)CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: -1.1
• Topological Polar Surface Area: 107

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide

Introduction to 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805227-49-9)

5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1805227-49-9, belongs to the pyridine sulfonamide class, which is well-documented for its role in medicinal chemistry. The presence of both an aminomethyl group and a difluoromethyl substituent in its molecular structure imparts distinct reactivity and functional characteristics, making it a promising candidate for further exploration in drug discovery and material science.

The synthesis and characterization of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide have been subjects of considerable interest in recent years. The pyridine core, a heterocyclic aromatic ring, is known for its versatility in biological interactions, while the sulfonamide moiety enhances solubility and bioavailability—key factors in pharmaceutical development. The introduction of the aminomethyl group at the 5-position and the difluoromethyl group at the 2-position introduces additional functional sites that can be modified for targeted biological activity. This structural design allows for selective interactions with biological targets, which is crucial for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide. Studies have demonstrated that the electron-withdrawing nature of the sulfonamide group, combined with the electron-donating effects of the aminomethyl moiety, can modulate the compound’s binding affinity to various enzymes and receptors. Furthermore, the difluoromethyl group has been shown to improve metabolic stability and resistance to enzymatic degradation, attributes that are highly desirable in drug candidates intended for long-term therapeutic use.

In the context of medicinal chemistry, sulfonamides are widely recognized for their broad spectrum of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide aligns well with these characteristics, suggesting potential applications in developing next-generation therapeutics. For instance, modifications at the 3-position sulfonamide group could be exploited to enhance binding interactions with specific protein targets involved in disease pathways. Such structural tailoring is often employed to optimize pharmacokinetic profiles and minimize off-target effects.

Current research endeavors are focusing on exploring the synthetic pathways that yield high yields and purity for 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide. Advances in green chemistry principles have encouraged the development of more sustainable synthetic routes that reduce waste and energy consumption without compromising efficiency. Additionally, catalytic methods employing transition metals have been investigated to facilitate key transformations in the synthesis of this compound. Such innovations not only enhance scalability but also contribute to environmentally responsible chemical manufacturing practices.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into molecular structures often leads to improved pharmacological properties, including enhanced binding affinity, metabolic stability, and oral bioavailability. In 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide, the presence of two fluorine atoms at the 2-position (difluoromethyl) underscores its potential as a bioactive molecule. Experimental data suggest that this substitution pattern can significantly influence electronic distributions within the molecule, thereby modulating its interaction with biological targets.

Exploring derivatives of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide has opened new avenues for drug discovery. By systematically varying substituents at different positions within the core structure, researchers can generate libraries of compounds with tailored properties. High-throughput screening (HTS) techniques coupled with structure-activity relationship (SAR) studies have been instrumental in identifying lead compounds with promising therapeutic potential. These methodologies enable rapid evaluation of large compound collections, accelerating the drug development pipeline.

The physicochemical properties of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide, such as solubility, melting point, and spectroscopic characteristics, are critical factors influencing its suitability for various applications. Detailed characterization through techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provides essential insights into its molecular structure and conformational behavior. Such data are indispensable for understanding how the compound behaves in different environments—whether in solution-phase reactions or when interacting with biological systems.

In conclusion,5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-sulfonamide represents a fascinating subject of study within pharmaceutical chemistry due to its intricate architecture and functional diversity. Its potential as a building block for novel therapeutics is underscored by ongoing research efforts aimed at elucidating its mechanisms of action and optimizing its synthetic routes. As scientific methodologies continue to evolve，this compound is poised to play a significant role in future advancements across medicinal chemistry，drug discovery，and materials science。